5-[(2-Methyl-5-nitroanilino)methyl]-2-(methylthio)-4-pyrimidinamine
Overview
Description
5-[(2-methyl-5-nitroanilino)methyl]-2-(methylthio)-4-pyrimidinamine is a C-nitro compound.
Scientific Research Applications
Synthesis and Chemical Reactivity
- The compound is involved in various synthesis reactions. One study detailed the synthesis of 4-amino-5-(arylaminomethyl)-2-(methylthio)furo[2,3-d]pyrimidines through the Mitsunobu reaction, showcasing the compound's reactivity and potential for creating derivatives (Masevičius, Petraitytė, & Tumkevičius, 2012).
- Another study focused on the synthesis of 3-Methylthio-4-aryl-3-pyrroline-2,5-diones and 3-Arylpyrrolidine-2,5-diones from Nitroketene Dithioacetal, indicating a wide range of potential chemical transformations involving similar compounds (Shigemitsu & Tominaga, 2001).
Molecular Structure and Interaction Analysis
- The study on the synthesis, crystal structure, Hirshfeld surface, and interaction energies analysis of 5-methyl-1,3-bis(3-nitrobenzyl)pyrimidine-2,4(1H,3H)-dione highlights the importance of these compounds in understanding molecular interactions and crystal packing stabilized by intermolecular hydrogen bonds and π···π stacking interactions (Etsè et al., 2020).
Biological and Pharmacological Properties
- Pyrimidine derivatives, including those related to 5-[(2-Methyl-5-nitroanilino)methyl]-2-(methylthio)-4-pyrimidinamine, have shown potential in biological applications. For instance, some novel 2-methylthio-1, 4-dihydropyrimidine derivatives demonstrated significant antibacterial activity against various bacterial strains, indicating the compound's potential in medical and pharmaceutical research (Sarode & Bhole, 2019).
Material Science and Polymer Research
- In the field of materials science, the synthesis and properties of fluorinated polyimides based on related pyrimidine derivatives highlight the role of these compounds in developing new materials with desirable thermal, mechanical, and electrical properties (Yang & Hsiao, 2004).
properties
Product Name |
5-[(2-Methyl-5-nitroanilino)methyl]-2-(methylthio)-4-pyrimidinamine |
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Molecular Formula |
C13H15N5O2S |
Molecular Weight |
305.36 g/mol |
IUPAC Name |
5-[(2-methyl-5-nitroanilino)methyl]-2-methylsulfanylpyrimidin-4-amine |
InChI |
InChI=1S/C13H15N5O2S/c1-8-3-4-10(18(19)20)5-11(8)15-6-9-7-16-13(21-2)17-12(9)14/h3-5,7,15H,6H2,1-2H3,(H2,14,16,17) |
InChI Key |
LMHBXUYUYMUSTH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NCC2=CN=C(N=C2N)SC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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